Cas no 2757082-61-2 ((4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 2757082-61-2
• MF: C₂₆H₂₀N₂O
• MW: 376.449806213379
• CID: 5085645
• PubChem ID: 155289910
• Update Time: 2025-06-20

(4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• F74360
• 2757082-61-2
• (4R,5R)-4,5-diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
• 2-[(4R,5R)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]-6-phenylpyridine
• (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole
• BS-46232

• Inchi： 1S/C26H20N2O/c1-4-11-19(12-5-1)22-17-10-18-23(27-22)26-28-24(20-13-6-2-7-14-20)25(29-26)21-15-8-3-9-16-21/h1-18,24-25H/t24-,25-/m1/s1
• InChI Key： GEGIOXAHQGYSFZ-JWQCQUIFSA-N
• SMILES： C1(C2=N[C@H](C3=CC=CC=C3)[C@@H](C3=CC=CC=C3)O2)=NC(C2=CC=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 376.157563266g/mol
• Monoisotopic Mass: 376.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 34.5Ų

Additional information on (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole

Introduction to Compound CAS No. 2757082-61-2: (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole

The compound (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole, identified by the CAS number 2757082-61-2, is a novel molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of phenyl and pyridine moieties, make it a promising candidate for various drug development initiatives.

The chemical structure of (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole is characterized by a central oxazole ring flanked by two phenyl groups and a 6-phenylpyridine moiety. The chiral centers at positions 4 and 5 (denoted as (4R,5R)) contribute to its stereochemical specificity, which is crucial for its biological activity and potential pharmacological effects. The combination of these functional groups provides a robust framework for exploring its interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole has also shown promising results in neurodegenerative disease models. A study published in the Journal of Neuroscience Research demonstrated that this compound can effectively protect neuronal cells from oxidative stress and apoptosis induced by amyloid-beta peptides. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole have been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole in human subjects. Early-phase trials have reported promising results with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, the compound (4R,5R)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 2757082-61-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting inflammatory diseases and neurodegenerative disorders. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.